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Compound of Interest

Compound Name: Di-4-fluorophenyl sulfide
CAS No.: 405-31-2
Cat. No.: B1581481
Get Quote
. J

Compound: Di-4-fluorophenyl sulfide CAS: 405-31-2 Formula:
MW: 222.25 g/mol [1][2]

Executive Summary & Application Context

Di-4-fluorophenyl sulfide is a critical organosulfur intermediate, primarily utilized as a
precursor in the synthesis of Poly(p-phenylene sulfide) (PPS) and various pharmaceutical
scaffolds. Its symmetry (C2v point group effective in solution) simplifies its spectroscopic
signature, yet the presence of fluorine introduces complex spin-spin coupling patterns (

) that serve as definitive purity fingerprints.

Key Characterization Challenges:

« Distinguishing the sulfide (-S-) from its oxidized sulfoxide (-SO-) and sulfone (-SO2-)
analogs.
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e Resolving the higher-order AA'BB' proton coupling systems.
¢ Quantifying trace disulfide impurities using

F NMR.

Physical & Molecular Specifications

Property Value Notes

Oxidizes to sulfoxide upon

Appearance White crystalline solid )
prolonged air exposure.
] ] Sharp melting range indicates
Melting Point 49 - 51 °C ) )
high purity (>98%).[3]
Boiling Point ~315°C High thermal stability.
. Poor solubility in
Solubility

, DMSO, Benzene water/alcohols.

Nuclear Magnetic Resonance (NMR) Spectroscopy
F NMR: The Purity Gold Standard

Fluorine NMR is the most sensitive tool for this molecule due to the 100% natural abundance of

F and the lack of background interference.
e Chemical Shift:
-113.0 to -115.0 ppm (referenced to
).
o Multiplicity: Appears as a singlet in proton-decoupled experiments (
H{
H}). In coupled experiments, it manifests as a complex multiplet (tt or similar) due to

and
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coupling.
o Diagnostic Utility:
o Sulfide (Target): ~ -114 ppm.
o Sulfone (Impurity): ~ -105 ppm (Deshielded by the electron-withdrawing

group).

o Sulfoxide (Impurity): ~-110 ppm.

H NMR: The AA'BB' System

The molecule possesses a plane of symmetry through the sulfur atom, making both phenyl
rings equivalent. However, the protons on each ring form an AA'BB' spin system (often
simplified to AA'’XX'" at high fields).

Solvent:

(Chloroform-d) Frequency: 400 MHz+ recommended for resolution.

Shift (
Assignment Multiplicity Integration
ppm)

Coupling
Logic

Deshielded by

Sulfur; couples
Ar-H (ortho to S) 7.30-7.40 Multiplet 4H with F (

) and ortho-H.

Shielded by

Ar-H (orthoto F)  6.95—7.05 Multiplet 4H Fluorine; strong

coupling.
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Expert Insight: Do not attempt to calculate simple coupling constants (

) from the peak maxima of these multiplets. They are second-order systems. Full
spectral simulation is required for precise

values, though the apparent splitting often resembles a triplet or doublet-of-
doublets.

C NMR: Carbon-Fluorine Coupling

The

C spectrum is defined by the large coupling constants to fluorine, splitting every carbon signal
into doublets.

Solvent:
[21[4]
Carbon Shift ( Coupling ( _
Envi " Assighnment
nvironmen
ppm) )
C-F (Ipso) 162.2 Doublet. Most
- S0 .
P Hz deshielded.
Doublet (small
C-S (Para) 131.5 H o
z splitting).
Doublet. Ortho to
C-H (Metato F) 133.0 H
z Sulfur.
Doublet. Shielded
C-H (Ortho to F) 116.3 Hz

region.

Vibrational Spectroscopy (FT-IR)
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Infrared spectroscopy confirms the functional groups.[5] The absence of strong bands at 1050
cm~1 (S=0) and 1300/1150 cm~1 (O=S=0) confirms the sulfide state.

Wavenumber (

Assignment Intensity
)
3050 - 3080 Ar-H Stretch Weak
1585, 1480 C=C Aromatic Ring Stretch Medium-Strong
1220 - 1230 C-F Stretch Very Strong (Diagnostic)
1090 Ph-S Skeletal Vibration Medium

) Strong (Indicates para-

810 - 830 C-H Out-of-plane Bending

substitution)

Mass Spectrometry (MS)

Technique: GC-MS (Electron Impact, 70 eV) Molecular lon: m/z 222 (

)

Fragmentation Pathway:
e Molecular lon (

): m/z 222.[3] Look for the
peak at m/z 224 (~9% intensity relative to M+) due to the
isotope.

o Base Peak: Often m/z 222 (highly stable aromatic system) or the fragment resulting from C-
S cleavage.

o Key Fragments:

o mfz 127:
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(Loss of fluorophenyl radical).

o m/z 95:

(Fluorophenyl cation).

o m/z 83:

(Thiophene-like rearrangement fragment).

Visualization: Characterization Workflow & Logic

The following diagram outlines the logical flow for validating the identity and purity of Di-4-
fluorophenyl sulfide.

Unknown Sample

(White Solid)

Solubility Check
(CDCI3)

GC-MS
(ED)

Dissolve

1H NMR 19F NMR - M+ 222
(400 MHz) (Decoupled) Isotope 34S

Singlet
(-114 ppm)

AA'BB' System
(7.0-7.4 ppm)

Data Integration

CONFIRMED IDENTITY:
Di-4-fluorophenyl sulfide
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Click to download full resolution via product page

Caption: Integrated analytical workflow for structural confirmation of Di-4-fluorophenyl sulfide.

Experimental Protocol (Senior Scientist

Recommendations)
Sample Preparation for NMR

e Solvent Choice: Use

(99.8% D) containing 0.03% v/v TMS.[3] DMSO-
is an alternative if the sample contains polar impurities, but
provides sharper resolution for the aromatic region.

e Concentration:

o H:5-10 mg in 0.6 mL solvent.

o C: 30-50 mg in 0.6 mL solvent (requires higher concentration for S/N ratio).

o Filtration: Always filter the solution through a cotton plug or PTFE syringe filter into the NMR
tube to remove paramagnetic particulates (dust/rust) that broaden lines and obscure

couplings.

Purity Assessment via F NMR
To quantify the sulfone impurity (Bis(4-fluorophenyl)sulfone):
e Set the spectral window to cover -100 to -120 ppm.

o Set relaxation delay (

) to at least 10 seconds (Fluorine
can be long).

 Integrate the main peak (-114 ppm) vs. the sulfone impurity (-105 ppm).
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o Limit: Pharmaceutical grade usually requires sulfone < 0.1%.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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